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Compound of Interest

Compound Name: 3-Methyl-3-pentanol

Cat. No.: B165633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-methyl-3-pentanol, a tertiary hexanol

of interest in various scientific and pharmaceutical applications. This document outlines its

fundamental chemical and physical properties, structural information, and key identifiers.

Chemical Identification and Properties
3-Methyl-3-pentanol, systematically named 3-methylpentan-3-ol, is a colorless, flammable

liquid.[1][2] It is recognized by the CAS Registry Number 77-74-7.[1][2][3][4][5][6][7] This

compound is a tertiary alcohol, a structural characteristic that defines its chemical reactivity and

physical properties.[1][2]

A summary of the key quantitative data for 3-methyl-3-pentanol is presented in the table

below for ease of reference and comparison.
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Property Value Source(s)

CAS Registry Number 77-74-7 [1][2][3][4][5][6][7]

Molecular Formula C₆H₁₄O [1][2][4][5][7][8]

Molecular Weight 102.17 g/mol [4]

IUPAC Name 3-methylpentan-3-ol [1][2][4]

Appearance Colorless liquid [1][2]

Odor Fruity, powerful leafy odor [2][8]

Density 0.827 g/cm³ (at 20 °C) [1][2]

Boiling Point 122.4 - 123 °C [1][2]

Melting Point -23.6 °C to -24 °C [1][2]

Flash Point 156 °C [1]

Solubility in Water 45 g/L [2]

Refractive Index 1.4186 [1]

Molecular Structure
The molecular structure of 3-methyl-3-pentanol consists of a central carbon atom bonded to a

hydroxyl group (-OH), a methyl group (-CH₃), and two ethyl groups (-CH₂CH₃). This

arrangement classifies it as a tertiary alcohol. The chemical formula is C₆H₁₄O.[1][2][4][5][7][8]

The relationship between the various identifiers and the structural representations of 3-methyl-
3-pentanol is illustrated in the diagram below.
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Identifiers

Structural Information

CAS Number

77-74-7

Molecular Formula

C₆H₁₄O

defines

IUPAC Name

3-methylpentan-3-ol

describes

Synonyms

3-Methyl-3-pentanol

Diethyl carbinol

SMILES

CCC(C)(O)CC

represented by

InChIKey

FRDAATYAJDYRNW-UHFFFAOYSA-N

generates

Click to download full resolution via product page

Caption: Relationship between identifiers and structure of 3-methyl-3-pentanol.

Experimental Protocols
While this document does not detail specific experimental protocols, a common method for the

synthesis of 3-methyl-3-pentanol is the Grignard reaction.[2] This involves reacting a Grignard

reagent, such as ethylmagnesium bromide, with a ketone like butanone, or an ester such as
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methyl acetate.[2] The reaction is typically carried out in an anhydrous ether solvent, for

instance, diethyl ether or tetrahydrofuran.[2] Another cited preparative method involves the

reaction of 3-methyl-pentane with p-nitroperbenzoic acid in a chloroform solvent at 60 °C.[8]

Applications and Safety
3-Methyl-3-pentanol has applications as an intermediate and solvent in organic synthesis.[8] It

has also been noted for its use in the synthesis of the tranquilizer emylcamate and possesses

sedative and anticonvulsant properties itself.[2]

From a safety perspective, it is a flammable liquid and vapor.[2] For detailed handling and

safety information, it is essential to consult the corresponding Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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